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Compound of Interest

Compound Name: Zinc chromite

CAS No.: 12018-19-8

Cat. No.: B1172125

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the current understanding of the

zinc chromite (ZnCr₂O₄) phase diagram and its thermodynamic stability. This information is

critical for researchers and professionals working with this compound in various fields, including

catalysis, pigment production, and potentially in niche pharmaceutical applications. While a

complete experimentally determined phase diagram for the binary ZnO-Cr₂O₃ system is not

readily available in the public domain, this guide synthesizes the existing data to present a

coherent picture of the phase relationships and stability of zinc chromite.

Introduction to Zinc Chromite
Zinc chromite (ZnCr₂O₄) is a compound with a normal spinel structure, where Zn²⁺ ions

occupy the tetrahedral sites and Cr³⁺ ions occupy the octahedral sites within a face-centered

cubic lattice of oxygen ions. Its notable chemical and thermal stability makes it a material of

interest for various high-temperature applications. Understanding its phase diagram and

thermodynamic properties is fundamental to controlling its synthesis, predicting its behavior

under different conditions, and exploring its potential applications.
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Zinc Chromite Phase Equilibria
The phase relationships in the ZnO-Cr₂O₃ system are relatively straightforward in the

subsolidus region. The primary phase formed is the zinc chromite (ZnCr₂O₄) spinel.

The ZnO-Cr₂O₃ Pseudobinary System
Available literature suggests that in the temperature range of 600-800°C, zinc chromite is the

only stable compound formed between zinc oxide (ZnO) and chromium(III) oxide (Cr₂O₃)[1].

The formation reaction is as follows:

ZnO + Cr₂O₃ → ZnCr₂O₄

The melting point of zinc chromite is reported to be at least 840°C[1]. Above this temperature,

the liquidus and solidus lines would define the melting behavior. However, detailed

experimental data on the complete phase diagram, including the liquidus and solidus curves, is

scarce.

Based on the available information, a hypothetical phase diagram for the ZnO-Cr₂O₃ system

can be proposed.
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Hypothetical Phase Diagram for the ZnO-Cr₂O₃ System

Legend
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Caption: A hypothetical binary phase diagram for the ZnO-Cr₂O₃ system.

Thermodynamic Stability of Zinc Chromite
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The stability of zinc chromite is governed by its thermodynamic properties, primarily its Gibbs

free energy of formation.

Gibbs Free Energy of Formation
The standard Gibbs free energy of formation (ΔG°f) of ZnCr₂O₄ from its constituent oxides

(ZnO and Cr₂O₃) has been determined experimentally in the temperature range of 700-900°C.

The temperature dependence of ΔG°f can be expressed by the following equation:

ΔG°f (ZnCr₂O₄) = -15,050 + 2.5 T (cal/mol)

where T is the temperature in Kelvin. This negative value of ΔG°f indicates that the formation of

zinc chromite from its constituent oxides is a spontaneous process in this temperature range.

Enthalpy and Entropy of Formation
The standard enthalpy of formation (ΔH°f) and the standard entropy of formation (ΔS°f) can be

derived from the Gibbs free energy equation.

Thermodynamic Parameter Value

ΔH°f (298.15 K) -15.05 ± 0.15 kcal/mol

S° (298.15 K) 128.6 ± 0.3 J/(mol·K)[1]

The exothermic nature of the formation reaction (negative ΔH°f) further confirms the stability of

the zinc chromite spinel.

Experimental Protocols for Phase Diagram
Determination
The determination of a phase diagram for a ceramic system like ZnO-Cr₂O₃ involves a

combination of experimental techniques to identify the phases present at different compositions

and temperatures.

Sample Preparation
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A series of samples with varying molar ratios of ZnO and Cr₂O₃ are prepared from high-purity

(>99.9%) powders.

Sample Preparation Workflow

Start: High-Purity ZnO and Cr₂O₃ Powders

Precise Weighing of Components

Thorough Mixing in an Agate Mortar with a Solvent (e.g., Acetone)

Drying of the Mixture

Uniaxial Pressing into Pellets

Sintering at a Predetermined Temperature and Time

End: Series of ZnO-Cr₂O₃ Samples

Click to download full resolution via product page

Caption: Workflow for the preparation of ZnO-Cr₂O₃ samples.

Quenching Experiments
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Quenching experiments are essential for preserving the high-temperature phase assemblages

for room-temperature analysis.

Heating: The sintered pellets are heated in a high-temperature furnace to the desired

equilibration temperature.

Equilibration: The samples are held at this temperature for a sufficient time (e.g., 24-48

hours) to ensure that thermodynamic equilibrium is reached.

Quenching: The samples are rapidly cooled to room temperature by dropping them into a

quenching medium like water or liquid nitrogen.

Analysis: The quenched samples are then analyzed using techniques like X-ray diffraction

(XRD) and scanning electron microscopy with energy-dispersive X-ray spectroscopy (SEM-

EDS) to identify the phases present.

Thermal Analysis (DTA/TGA)
Differential Thermal Analysis (DTA) and Thermogravimetric Analysis (TGA) are used to

determine transformation temperatures such as melting points and decomposition

temperatures.

DTA: Measures the temperature difference between the sample and a reference material as

a function of temperature. Endothermic or exothermic events, such as phase transitions,

appear as peaks on the DTA curve.

TGA: Measures the change in mass of a sample as a function of temperature. This is useful

for identifying reactions that involve the loss or gain of mass, such as decomposition or

oxidation.

A typical experimental setup would involve heating the ZnO-Cr₂O₃ mixture in a crucible (e.g.,

alumina or platinum) at a controlled rate (e.g., 10°C/min) in a controlled atmosphere (e.g., air).

High-Temperature X-ray Diffraction (HT-XRD)
HT-XRD allows for the in-situ identification of crystalline phases at elevated temperatures,

providing direct evidence of phase transformations as they occur.
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High-Temperature XRD Experimental Workflow

Start: Prepared ZnO-Cr₂O₃ Sample

Mounting the Sample on a High-Temperature Stage

Heating the Sample to the Desired Temperature at a Controlled Rate

Performing an XRD Scan at Temperature

Analyzing the Diffraction Pattern to Identify Phases

Repeating at Different Temperatures

Yes

End: Phase Identification as a Function of Temperature

No
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Caption: A schematic workflow for high-temperature XRD analysis.

Summary and Future Outlook
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This guide has summarized the current knowledge regarding the phase diagram and stability of

zinc chromite. The key takeaways are:

Phase Equilibria: The ZnO-Cr₂O₃ system is characterized by the formation of the stable

spinel compound ZnCr₂O₄. The complete binary phase diagram, particularly the liquidus and

solidus regions, requires further experimental investigation.

Thermodynamic Stability: Zinc chromite is a thermodynamically stable compound, with a

negative Gibbs free energy of formation from its constituent oxides.

Experimental Determination: A combination of quenching experiments, thermal analysis, and

high-temperature XRD is necessary for the complete and accurate determination of the

phase diagram.

Future research should focus on the experimental determination of the high-temperature phase

equilibria in the ZnO-Cr₂O₃ system to provide a more complete and accurate phase diagram.

This will be invaluable for the controlled synthesis and application of zinc chromite in various

technological fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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